Cottonseed oil fatty acids
Overview
Description
Cottonseed oil is a vegetable oil derived from the seeds of the cotton plant, Gossypium spp. It is an important source of fatty acids and is used in a wide variety of food products. Cottonseed oil is used in the production of margarines, shortenings, salad dressings, and other food products. It is also used in the manufacture of soaps, detergents, and cosmetics. In addition, cottonseed oil is used as a lubricant and in the manufacture of plastics. Cottonseed oil contains a number of fatty acids, including oleic, linoleic, stearic, and palmitic acids. These fatty acids are important components of the human diet and can have a number of beneficial health effects.
Scientific Research Applications
Edible Oil and Health Benefits
Cottonseed oil (CSO) is an important product extracted from cottonseeds . It has a high percentage of unsaturated fatty acids and is found to have promising health effects . CSO is healthy and edible for human consumption with well-developed extraction methods and safe levels of gossypol .
Industrial Applications
Apart from being used as edible oil, CSO also finds its uses in various industrial applications . The high degree of unsaturation and particular fatty acid composition of cottonseed oil make it especially suitable for production of non-yellowing, oil-modified alkyd resins . This is a precursor for the synthesis of white gloss alkyd paints .
Fatty Acid Composition Analysis
The fatty acid composition of cottonseed oil varies with cotton species, places, and season when cotton is grown and extraction methods used for oil extraction . Techniques like Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Fourier Transform Infrared (FTIR) spectroscopy, and Ultraviolet–Visible (UV) spectrometry are used in the evaluation of physiochemical properties of oil .
Gene Network Regulation
Research has been conducted to explore the gene network regulating the composition of fatty acids in cottonseed . This is of great significance for understanding the biological processes underlying biosynthesis of fatty acids and for genetically improving the oil nutritional qualities .
Fatty Acid Biosynthesis
The relationship between the accumulation pattern of fatty acid components and the expression characteristics of key genes involved in fatty acid biosynthesis during the entire period of cottonseed development has been studied . This contributes to our understanding of the biosynthesis of fatty acids .
Nutritional Value of Plant Oils
The quality and nutritional value of plant oils are largely defined by their fatty acid compositions . The study of the dynamic changes of fatty acid components in cottonseed oil is crucial for understanding the biological processes underlying the biosynthesis of fatty acids .
Mechanism of Action
Target of Action
Cottonseed oil fatty acids primarily target the biosynthesis of fatty acids in cottonseed . The genes regulating the composition of fatty acids in cottonseed oil play a significant role in this process . Key genes such as Gh_D03G0588 and Gh_A02G1788, which encode stearoyl-ACP desaturase, are identified as hub genes and are significantly up-regulated at certain developmental stages . These genes play a decisive role in determining the ratio of saturated fatty acids to unsaturated fatty acids .
Mode of Action
The interaction of cottonseed oil fatty acids with their targets results in dynamic changes in the composition of fatty acids. For instance, the contents of polyunsaturated linolenic acid (C18:3n-3) and saturated stearic acid (C18:0) are higher at certain developmental stages, while linoleic acid (C18:2n-6) is mainly synthesized after these stages . The expression of key genes involved in fatty acid biosynthesis during the entire period of cottonseed development contributes to these dynamic changes .
Biochemical Pathways
Cottonseed oil fatty acids affect several biochemical pathways. The linoleic acid metabolic pathway and α-linolenic acid metabolism are significantly associated with the middle-late seed developmental stages . The elongation of the fatty acid pathway is enriched at certain developmental stages, while the fatty acid degradation pathway is enriched at later stages . This might explain why the relative content of the fatty acids tends to be stabilized at the late development stages .
Pharmacokinetics
A systematic review of randomized controlled trials examining the effects of cottonseed oil on markers of lipid metabolism suggests that cottonseed oil may improve lipid/lipoprotein levels compared with other oils .
Result of Action
The action of cottonseed oil fatty acids results in the accumulation of different fatty acid components at various developmental stages of cottonseed . For example, the content of C18:3n-3 significantly decreases from 7.44% at 5 days post anthesis (DPA) to 0.11% at 25 DPA . This change correlates with the expression characteristics of certain genes .
Action Environment
The relative level of most fatty acids in cottonseed oil is influenced by both environmental and genetic factors . The interaction of these effects is relatively small
properties
| { "Design of the Synthesis Pathway": "The synthesis of Cottonseed oil fatty acids can be achieved through the hydrolysis of cottonseed oil. The fatty acids obtained from the hydrolysis can then be purified through distillation or chromatography.", "Starting Materials": [ "Cottonseed oil" ], "Reaction": [ "The cottonseed oil is first hydrolyzed using a strong acid or base catalyst.", "The hydrolysis reaction breaks down the ester bonds in the cottonseed oil, resulting in a mixture of free fatty acids and glycerol.", "The mixture is then neutralized to remove the catalyst and any remaining acid or base.", "The free fatty acids are then separated from the glycerol through distillation or chromatography.", "The resulting product is a mixture of Cottonseed oil fatty acids, which can be further purified through additional distillation or chromatography steps." ] } | |
CAS RN |
8001-29-4 |
Product Name |
Cottonseed oil fatty acids |
Molecular Formula |
UNKNOWN |
Origin of Product |
United States |
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